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Compound of Interest

Compound Name: 2-Methyl-1-dodecanol

Cat. No.: B1605967

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 2-Methyl-1-dodecanol, a
branched-chain fatty alcohol with emerging potential in various research and development
applications. This document outlines commercial sourcing, key quantitative data, relevant
experimental protocols, and insights into its potential role in cellular signaling pathways,
offering a valuable resource for professionals in the scientific community.

Commercial Availability and Physicochemical
Properties

2-Methyl-1-dodecanol is available for research purposes from several commercial suppliers.
While specific purity and isomeric composition can vary between batches and suppliers,
obtaining a certificate of analysis is crucial for ensuring the quality and reproducibility of
experimental results. Key suppliers offering this compound include BOC Sciences,
Protheragen, and Alfa Chemistry.

A summary of the key physicochemical properties of 2-Methyl-1-dodecanol is presented in the
table below, compiled from various public databases and supplier information.
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Property Value Source
CAS Number 22663-61-2 PubChem[1]
Molecular Formula Ci3H280 PubChem[1]
Molecular Weight 200.36 g/mol PubChem[1]
Density 0.831 g/cm? ChemNet
Boiling Point 260.8 °C at 760 mmHg ChemNet
Flash Point 105.5°C ChemNet
Refractive Index 1.442 ChemNet

Potential Research Applications and Biological
Significance

Branched-chain fatty alcohols like 2-Methyl-1-dodecanol are gaining interest for their diverse
biological activities. Research suggests their involvement in:

» Antimicrobial and Insecticidal Effects: Initial studies indicate potential antimicrobial and
insecticidal properties, making them candidates for further investigation in agriculture and
medicine.

o Plant Defense Mechanisms: Some research suggests a role in plant defense, with potential
applications in developing disease-resistant crops.

e Drug Delivery Systems: Their amphiphilic nature makes them suitable for investigation as
components in drug delivery formulations and as emulsion stabilizers.

o Cell Signaling: Branched-chain fatty acids, the precursors to these alcohols, are integral
components of cell membranes and can act as signaling molecules, influencing membrane
fluidity and cellular stress responses.

Experimental Protocols
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Gas Chromatography-Mass Spectrometry (GC-MS) for
the Analysis of 2-Methyl-1-dodecanol

This protocol provides a general framework for the qualitative and quantitative analysis of 2-
Methyl-1-dodecanol. Optimization of parameters may be required based on the specific
instrumentation and sample matrix.

1. Sample Preparation:

» For liquid samples, a direct injection of a diluted sample in a suitable solvent (e.g., hexane or
dichloromethane) may be possible.

e For complex matrices (e.g., biological tissues, plant extracts), a lipid extraction followed by
derivatization is recommended. A common derivatization method for alcohols is silylation
using reagents like N,O-Bis(trimethylsilyDtrifluoroacetamide (BSTFA) to increase volatility.

2. GC-MS Instrumentation and Conditions:

e Gas Chromatograph: Equipped with a capillary column suitable for fatty acid methyl ester
(FAME) or alcohol analysis (e.g., DB-5ms, HP-5ms).

« Injector: Split/splitless injector, with the mode and temperature optimized for the sample
concentration and volatility.

« Oven Temperature Program: A temperature gradient is typically employed. For example, start
at a lower temperature (e.g., 60°C), hold for a few minutes, then ramp up to a higher
temperature (e.g., 250-300°C) at a controlled rate (e.g., 5-10°C/min).

o Carrier Gas: Helium or Hydrogen at a constant flow rate.

e Mass Spectrometer: Operated in electron ionization (El) mode. Data can be acquired in full
scan mode for qualitative analysis or selected ion monitoring (SIM) mode for enhanced
sensitivity in quantitative analysis.

3. Data Analysis:

« |dentification of 2-Methyl-1-dodecanol is achieved by comparing the retention time and the
mass spectrum of the peak with that of a pure standard.

o Quantification is typically performed by creating a calibration curve using standards of known
concentrations. An internal standard can be used to improve accuracy and precision.
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Workflow for Assessing Cellular Effects of 2-Methyl-1-
dodecanol

This workflow outlines a general approach to investigate the biological effects of 2-Methyl-1-
dodecanol on a cellular level.

Caption: Workflow for studying cellular effects.

Potential Signaling Pathways

While the specific signaling pathways modulated by 2-Methyl-1-dodecanol are not yet fully
elucidated, the broader class of branched-chain fatty acids and their derivatives are known to
participate in cellular signaling. One potential area of involvement is the fatty alcohol cycle and
its intersection with lipid metabolism and signaling.

The Fatty Alcohol Cycle

The fatty alcohol cycle describes the synthesis and degradation of fatty alcohols, which are
crucial intermediates in the biosynthesis of ether lipids and wax esters.[2][3] This cycle is
interconnected with fatty acid metabolism and can influence the availability of signaling lipids.

Caption: Overview of the Fatty Alcohol Cycle.

Branched-chain fatty acids have also been shown to activate nuclear receptors like
Peroxisome Proliferator-Activated Receptor alpha (PPARQ), a key regulator of lipid metabolism.
[4] It is plausible that 2-Methyl-1-dodecanol or its metabolites could interact with such
pathways, thereby influencing gene expression related to lipid homeostasis and inflammation.
Further research is warranted to explore these potential signaling roles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Research Landscape of 2-Methyl-1-
dodecanol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605967#commercial-suppliers-of-2-methyl-1-
dodecanol-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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